Cas no 116747-80-9 (1,7-Heptanediol,4-(3-hydroxypropyl)-4-nitro-)

1,7-Heptanediol,4-(3-hydroxypropyl)-4-nitro- structure
116747-80-9 structure
Product Name:1,7-Heptanediol,4-(3-hydroxypropyl)-4-nitro-
CAS No:116747-80-9
MF:C10H21NO5
MW:235.277443647385
CID:131359
PubChem ID:5069405
Update Time:2025-04-19

1,7-Heptanediol,4-(3-hydroxypropyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,7-Heptanediol,4-(3-hydroxypropyl)-4-nitro-
    • 4-(3-hydroxypropyl)-4-nitroheptane-1,7-diol
    • NITROMETHANETRISPROPANOL
    • 4-Nitro-4-(3-hydroxypropyl)heptane-1,7-diol
    • 3,3',3''-(Nitromethylidyne)tris(1-propanol)
    • 4-(3-HYDROXYPROPYL)-4-NITRO-1,7-HEPTANEDIOL
    • SCHEMBL2637043
    • nitro-methanetrispropanol
    • AKOS015916515
    • 116747-80-9
    • DTXSID10408013
    • WQOWCQQAYGOQNI-UHFFFAOYSA-N
    • DTXCID90358865
    • Inchi: 1S/C10H21NO5/c12-7-1-4-10(11(15)16,5-2-8-13)6-3-9-14/h12-14H,1-9H2
    • InChI Key: WQOWCQQAYGOQNI-UHFFFAOYSA-N
    • SMILES: [O-][N+](C(CCCO)(CCCO)CCCO)=O

Computed Properties

  • Exact Mass: 235.14203
  • Monoisotopic Mass: 235.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0

Experimental Properties

  • Color/Form: solid
  • Density: 1.182
  • Melting Point: 59-65 °C(lit.)
  • Boiling Point: 447.5°Cat760mmHg
  • Flash Point: 189.6°C
  • Refractive Index: 1.504
  • PSA: 103.83
  • Solubility: Not determined

1,7-Heptanediol,4-(3-hydroxypropyl)-4-nitro- Security Information

  • WGK Germany:3

1,7-Heptanediol,4-(3-hydroxypropyl)-4-nitro- Related Literature

  • 1. Synthesis and anti-influenza virus activity of novel glycopolymers having triantennary oligosaccharide branches?1
    Tetsuya Furuike,Seiichi Aiba,Takashi Suzuki,Tadanobu Takahashi,Yasuo Suzuki,Kuriko Yamada,Shin-Ichiro Nishimura J. Chem. Soc. Perkin Trans. 1 2000 3000
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited